Cas no 825637-02-3 (Cyclohexane, 1,1,3,6-tetramethyl-2-(2-propenyloxy)-, (2R,3S,6S)-)

• Product name: Cyclohexane, 1,1,3,6-tetramethyl-2-(2-propenyloxy)-, (2R,3S,6S)-
• CAS No: 825637-02-3
• MF: C₁₃H₂₄O
• MW: 196.32906
• CID: 688025
• PubChem ID: 69334920

Cyclohexane, 1,1,3,6-tetramethyl-2-(2-propenyloxy)-, (2R,3S,6S)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane, 1,1,3,6-tetramethyl-2-(2-propenyloxy)-, (2R,3S,6S)-
• (2R,3S,6S)-1,1,3,6-tetramethyl-2-prop-2-enoxycyclohexane
• DTXSID40740256
• SCHEMBL5157397
• 825637-02-3
• (2R,3S,6S)-1,1,3,6-Tetramethyl-2-[(prop-2-en-1-yl)oxy]cyclohexane

• Inchi： InChI=1S/C13H24O/c1-6-9-14-12-10(2)7-8-11(3)13(12,4)5/h6,10-12H,1,7-9H2,2-5H3/t10-,11-,12+/m0/s1
• InChI Key： UCVFZYCCKWJYDQ-SDDRHHMPSA-N
• SMILES： CC1CCC(C(C1OCC=C)(C)C)C

Computed Properties

• Exact Mass: 196.182715385g/mol
• Monoisotopic Mass: 196.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų